Vedaclidine tartrate
Vedaclidine tartrate
Vedaclidine tartrate is a novel muscarinic analgesic.
Brand Name:
Vulcanchem
CAS No.:
141575-51-1
VCID:
VC0546653
InChI:
InChI=1S/C13H21N3S2.C4H6O6/c1-2-3-8-17-13-12(14-18-15-13)11-9-16-6-4-10(11)5-7-16;5-1(3(7)8)2(6)4(9)10/h10-11H,2-9H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m11/s1
SMILES:
CCCCSC1=NSN=C1C2CN3CCC2CC3.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C17H27N3O6S2
Molecular Weight:
433.5 g/mol
Vedaclidine tartrate
CAS No.: 141575-51-1
Cat. No.: VC0546653
Molecular Formula: C17H27N3O6S2
Molecular Weight: 433.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Vedaclidine tartrate is a novel muscarinic analgesic. |
|---|---|
| CAS No. | 141575-51-1 |
| Molecular Formula | C17H27N3O6S2 |
| Molecular Weight | 433.5 g/mol |
| IUPAC Name | 3-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-4-butylsulfanyl-1,2,5-thiadiazole;(2R,3R)-2,3-dihydroxybutanedioic acid |
| Standard InChI | InChI=1S/C13H21N3S2.C4H6O6/c1-2-3-8-17-13-12(14-18-15-13)11-9-16-6-4-10(11)5-7-16;5-1(3(7)8)2(6)4(9)10/h10-11H,2-9H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m11/s1 |
| Standard InChI Key | KLWOCMMRVISIQR-RFVHGSKJSA-N |
| Isomeric SMILES | CCCCSC1=NSN=C1[C@@H]2CN3CCC2CC3.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
| SMILES | CCCCSC1=NSN=C1C2CN3CCC2CC3.C(C(C(=O)O)O)(C(=O)O)O |
| Canonical SMILES | CCCCSC1=NSN=C1C2CN3CCC2CC3.C(C(C(=O)O)O)(C(=O)O)O |
| Appearance | Solid powder |
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